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Compound of Interest

Compound Name: CH5164840

Cat. No.: B611980 Get Quote

Disclaimer: As a novel research compound, a comprehensive and officially mandated Safety

Data Sheet (SDS) for CH5164840 is not publicly available. The following guidance is based on

general best practices for handling and disposing of investigational chemical compounds. It is

imperative that all procedures are conducted in strict accordance with local regulations and

under the direction of a qualified Environmental Health and Safety (EHS) professional.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with CH5164840, a novel inhibitor of Heat Shock

Protein 90 (Hsp90).

Immediate Safety and Handling Precautions
Given the lack of specific toxicity data, CH5164840 should be handled as a potentially

hazardous substance.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles with side shields, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation exposure.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, flush the affected area with copious amounts of water for at least 15 minutes and

seek medical attention.
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Aerosol Formation: Avoid procedures that may generate dust or aerosols. If weighing the

solid compound, do so in a contained environment.

Step-by-Step Disposal Procedures for CH5164840
Disposal of CH5164840 and any contaminated materials must be treated as hazardous waste.

Waste Segregation:

Do not mix CH5164840 waste with other chemical waste streams unless compatibility has

been confirmed.

Collect all solid waste, including contaminated gloves, bench paper, and pipette tips, in a

dedicated, clearly labeled hazardous waste container.

Collect all liquid waste, such as unused solutions or contaminated solvents, in a separate,

compatible, and clearly labeled hazardous waste container.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "CH5164840".

Indicate the approximate concentration and quantity of the waste.

Include the date of waste generation and the name of the principal investigator or

laboratory.

Storage of Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure containers are tightly sealed to prevent leaks or spills.

Store in secondary containment to mitigate the impact of any potential leaks.

Arranging for Disposal:
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Contact your institution's EHS department to schedule a pickup for hazardous waste.

Do not dispose of CH5164840 down the drain or in regular trash.[1][2][3]

Provide the EHS department with all available information about the compound.

Quantitative Data Summary
The following table summarizes the reported 50% inhibitory concentration (IC₅₀) values of

CH5164840 in various non-small-cell lung cancer (NSCLC) cell lines, demonstrating its potent

growth-inhibitory activity.

Cell Line IC₅₀ (nM)

NCI-H1650 140

NCI-H1975 550

A549 350

NCI-H460 430

NCI-H292 260

Calu-3 280

HCC827 210

Experimental Protocols and Visualizations
Signaling Pathway of CH5164840

CH5164840 functions as an inhibitor of Hsp90, a chaperone protein essential for the stability

and function of numerous client proteins involved in cancer cell signaling. Inhibition of Hsp90

by CH5164840 leads to the degradation of these client proteins, thereby blocking downstream

pro-survival pathways.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b611980?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b611980?utm_src=pdf-body
https://www.benchchem.com/product/b611980?utm_src=pdf-body
https://www.benchchem.com/product/b611980?utm_src=pdf-body
https://www.benchchem.com/product/b611980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CH5164840 Hsp90

Client Proteins
(EGFR, HER2, MET, Raf1)

Stabilizes

Proteasomal
Degradation

Leads to

Downstream Signaling
(AKT, ERK)

Inhibition of
Cell Growth

Click to download full resolution via product page

Caption: Signaling pathway of CH5164840 as an Hsp90 inhibitor.

Experimental Workflow: Western Blot Analysis of Protein Degradation

A common experimental procedure to evaluate the efficacy of CH5164840 involves treating

cancer cell lines with the compound and subsequently analyzing the degradation of Hsp90

client proteins via Western blotting.
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Caption: Experimental workflow for Western Blot analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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